Cas no 1171509-23-1 (methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1171509-23-1
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• MDL: MFCD09473345
• CID: 3158768
• PubChem ID: 25247461
• Update Time: 2025-10-28

methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate
• methyl1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate
• CS-0276166
• AKOS005167662
• STK351660
• EN300-231309
• methyl 1-(3-methoxy-2-methyl-3-oxopropyl)pyrazole-3-carboxylate
• 1171509-23-1

• MDL： MFCD09473345
• Inchi： 1S/C10H14N2O4/c1-7(9(13)15-2)6-12-5-4-8(11-12)10(14)16-3/h4-5,7H,6H2,1-3H3
• InChI Key： MOVVVLLCXCSHSS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CN1C=CC(C(=O)OC)=N1)=O

Computed Properties

• Exact Mass: 226.09535693Da
• Monoisotopic Mass: 226.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 333.9±22.0 °C at 760 mmHg
• Flash Point: 155.7±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate

Methyl 1-(3-Methoxy-2-Methyl-3-Oxopropyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate (CAS No. 1171509-23-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical properties that make it a promising candidate for various applications in medicinal chemistry. The presence of both pyrazole and ester functional groups in its molecular framework suggests potential biological activities, particularly in the realm of drug discovery.

The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. In particular, the 3-methoxy-2-methyl-3-oxopropyl substituent appended to the pyrazole ring introduces additional functional diversity, enabling the compound to participate in various chemical reactions and interactions. This structural feature is particularly intriguing for researchers seeking to develop novel therapeutic agents.

The ester group at the 3-position of the pyrazole ring further enhances the compound's reactivity and potential biological activity. Ester-functionalized pyrazoles have been reported to exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and antitumor properties. The combination of these functional groups makes Methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate a valuable scaffold for the synthesis of novel drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding sites and interaction modes for Methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate with various biological targets. For instance, studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to cancer progression. Such findings highlight its potential as an anti-cancer agent.

In addition to its pharmacological potential, Methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate has also been explored for its role in material science applications. The unique structural features of this compound make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and coordination polymers.

The synthesis of Methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The growing interest in Methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate has led to several ongoing research projects aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to develop innovative drug formulations based on this compound. These efforts are expected to yield significant advancements in the treatment of various diseases.

The safety and environmental impact of Methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate are also important considerations in its development and application. Rigorous toxicological studies have been conducted to assess its potential hazards and ensure that it can be used safely in both laboratory and industrial settings. Additionally, efforts are being made to develop sustainable synthetic routes that minimize environmental impact.

In conclusion, Methyl 1-(3-methoxy-2-methyl-3-oxopropyl)-1H-pyrazole-3-carboxylate (CAS No. 1171509-23-1) is a multifaceted compound with significant potential in pharmaceutical research and material science applications. Its unique structural features and biological activities make it a valuable tool for drug discovery and innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.